Cas no 887578-80-5 (Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate)

Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate is a protected pyrrolidine derivative featuring a pyridin-3-ylamino substituent at the 3-position. The tert-butoxycarbonyl (Boc) group enhances stability, making it suitable for synthetic applications where selective deprotection is required. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting nitrogen-containing heterocycles. Its structural features, including the pyridine and pyrrolidine moieties, offer potential for further functionalization, enabling the development of pharmacologically relevant scaffolds. The Boc-protected amine ensures compatibility with a range of reaction conditions, facilitating its use in multi-step synthetic routes.
Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate structure
887578-80-5 structure
Product Name:Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
CAS No:887578-80-5
MF:C14H21N3O2
MW:263.335443258286
MDL:MFCD07785922
CID:993377
Update Time:2025-10-31

Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-BOC-3-(PYRIDIN-3-YLAMINO)-PYRROLIDINE
    • tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
    • Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
    • MDL: MFCD07785922
    • Inchi: 1S/C14H21N3O2/c1-14(2,3)19-13(18)17-8-6-12(10-17)16-11-5-4-7-15-9-11/h4-5,7,9,12,16H,6,8,10H2,1-3H3
    • InChI Key: MOTNVXIEFYOCNN-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C1)NC1C=NC=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 314
  • Topological Polar Surface Area: 54.5

Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB459618-250 mg
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5
250mg
€470.60 2023-04-22
abcr
AB459618-1 g
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5
1g
€1,093.80 2023-04-22
Alichem
A029197847-250mg
Tert-butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5 95%
250mg
$278.78 2023-08-31
Alichem
A029197847-1g
Tert-butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5 95%
1g
$663.57 2023-08-31
Alichem
A029197847-5g
Tert-butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5 95%
5g
$2010.42 2023-08-31
Chemenu
CM366858-1g
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5 95%
1g
$644 2023-01-01
abcr
AB459618-250mg
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate; .
887578-80-5
250mg
€477.40 2025-04-15
abcr
AB459618-1g
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate; .
887578-80-5
1g
€1110.80 2025-04-15
1PlusChem
1P00GTKU-250mg
1-BOC-3-(PYRIDIN-3-YLAMINO)-PYRROLIDINE
887578-80-5 95%
250mg
$328.00 2023-12-15
A2B Chem LLC
AH84030-250mg
tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate
887578-80-5 95%
250mg
$370.00 2024-04-19

Additional information on Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate

Recent Advances in the Study of Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate (CAS: 887578-80-5)

In recent years, the compound Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate (CAS: 887578-80-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine and pyridine moieties, has shown promising potential as a versatile intermediate in the synthesis of bioactive compounds and pharmaceutical agents. The growing body of research surrounding this compound underscores its importance in drug discovery and development, particularly in the context of targeting various disease pathways.

One of the key areas of interest is the role of Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate in the synthesis of kinase inhibitors. Recent studies have demonstrated its utility as a building block for the development of small-molecule inhibitors targeting protein kinases, which are critical regulators of cellular processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's use in the synthesis of novel JAK2 inhibitors, which have potential applications in treating myeloproliferative disorders and autoimmune diseases. The study reported that derivatives of this compound exhibited high selectivity and potency in biochemical assays, paving the way for further preclinical evaluations.

Another significant development involves the application of this compound in the design of G protein-coupled receptor (GPCR) modulators. GPCRs represent one of the largest families of drug targets, and the ability to modulate their activity is of immense therapeutic value. A recent preprint on bioRxiv detailed the synthesis of a series of GPCR ligands using Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate as a key intermediate. The researchers employed structure-activity relationship (SAR) studies to optimize the binding affinity and functional activity of these ligands, yielding compounds with nanomolar potency against specific GPCR subtypes. These findings suggest that this compound could play a pivotal role in the development of next-generation GPCR-targeted therapeutics.

In addition to its applications in kinase and GPCR research, Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate has also been explored in the context of antimicrobial drug development. A 2022 study in Antimicrobial Agents and Chemotherapy reported the synthesis of novel antibacterial agents incorporating this compound. The researchers found that these agents exhibited broad-spectrum activity against both Gram-positive and Gram-negative bacteria, with minimal cytotoxicity toward mammalian cells. Mechanistic studies revealed that these compounds interfere with bacterial cell wall synthesis, highlighting their potential as alternatives to existing antibiotics in the face of rising antimicrobial resistance.

Despite these promising advancements, challenges remain in the optimization and clinical translation of compounds derived from Tert-Butyl 3-(pyridin-3-ylamino)pyrrolidine-1-carboxylate. Issues such as pharmacokinetic properties, metabolic stability, and off-target effects need to be addressed through further research. Nevertheless, the compound's versatility and the growing body of evidence supporting its utility in diverse therapeutic areas make it a valuable asset in the toolkit of medicinal chemists. Future studies are expected to delve deeper into its applications, potentially unlocking new avenues for drug discovery and development.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd